Cas no 330202-08-9 (N-(2-benzoyl-4-methylphenyl)-3-chloro-1-benzothiophene-2-carboxamide)

• Product Name: N-(2-benzoyl-4-methylphenyl)-3-chloro-1-benzothiophene-2-carboxamide
• CAS No: 330202-08-9
• MF: C₂₃H₁₆ClNO₂S
• MW: 405.896643638611
• CID: 5878162
• PubChem ID: 22310398
• Update Time: 2025-10-22

N-(2-benzoyl-4-methylphenyl)-3-chloro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-methylphenyl)-3-chlorobenzo[b]thiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, N-(2-benzoyl-4-methylphenyl)-3-chloro-
• 330202-08-9
• SR-01000424790
• AKOS001611545
• Oprea1_325086
• SR-01000424790-1
• F0359-0222
• N-(2-benzoyl-4-methylphenyl)-3-chloro-1-benzothiophene-2-carboxamide

• Inchi： 1S/C23H16ClNO2S/c1-14-11-12-18(17(13-14)21(26)15-7-3-2-4-8-15)25-23(27)22-20(24)16-9-5-6-10-19(16)28-22/h2-13H,1H3,(H,25,27)
• InChI Key： NFZOPGIGYPYRCT-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Cl)=C(C(NC1=CC=C(C)C=C1C(=O)C1=CC=CC=C1)=O)S2

Computed Properties

• Exact Mass: 405.0590276g/mol
• Monoisotopic Mass: 405.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 74.4Ų

Experimental Properties

• Density: 1.360±0.06 g/cm3(Predicted)
• Boiling Point: 544.2±50.0 °C(Predicted)
• pka: 10.77±0.70(Predicted)

Additional information on N-(2-benzoyl-4-methylphenyl)-3-chloro-1-benzothiophene-2-carboxamide

Recent Advances in the Study of N-(2-benzoyl-4-methylphenyl)-3-chloro-1-benzothiophene-2-carboxamide (CAS: 330202-08-9)

N-(2-benzoyl-4-methylphenyl)-3-chloro-1-benzothiophene-2-carboxamide (CAS: 330202-08-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This benzothiophene derivative has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compelling subject for further investigation.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated that N-(2-benzoyl-4-methylphenyl)-3-chloro-1-benzothiophene-2-carboxamide exhibits potent inhibitory effects on certain kinase enzymes, which are often overexpressed in cancer cells. These findings suggest that the compound could serve as a lead molecule for the development of novel kinase inhibitors, offering a new avenue for targeted cancer therapy.

Another area of interest is the compound's anti-inflammatory properties. Recent preclinical studies have shown that N-(2-benzoyl-4-methylphenyl)-3-chloro-1-benzothiophene-2-carboxamide can effectively reduce the production of pro-inflammatory cytokines in animal models of inflammation. This effect is believed to be mediated through the inhibition of key inflammatory pathways, such as the NF-κB signaling cascade. These results highlight the compound's potential as a therapeutic agent for inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies have also provided valuable insights into the compound's bioavailability and metabolic stability. Researchers have reported that N-(2-benzoyl-4-methylphenyl)-3-chloro-1-benzothiophene-2-carboxamide exhibits favorable pharmacokinetic profiles in animal models, with good oral bioavailability and a reasonable half-life. These properties are critical for its development as a viable drug candidate, and further optimization efforts are underway to enhance its metabolic stability and reduce potential off-target effects.

Despite these promising findings, challenges remain in the development of N-(2-benzoyl-4-methylphenyl)-3-chloro-1-benzothiophene-2-carboxamide as a therapeutic agent. Issues such as solubility, formulation, and potential toxicity need to be addressed in future studies. However, the compound's unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and exploring new therapeutic strategies.

In conclusion, N-(2-benzoyl-4-methylphenyl)-3-chloro-1-benzothiophene-2-carboxamide (CAS: 330202-08-9) represents a promising candidate for further research in chemical biology and drug development. Its dual role as a kinase inhibitor and anti-inflammatory agent underscores its potential in addressing unmet medical needs. Continued investigation into its molecular targets, therapeutic efficacy, and safety profile will be essential for translating these findings into clinical applications.